4-Piperidinemethanamine,4-(4-chlorophenyl)-1-(1h-pyrrolo[2,3-b]pyridin-4-yl)-

• Molecular Formula: C19H21ClN4
• Molecular Weight: 340.8 g/mol
• IUPAC Name: [4-(4-chlorophenyl)-1-(1H-pyrrolo[2,3-b]pyridin-4-yl)piperidin-4-yl]methanamine
• InChI: InChI=1S/C19H21ClN4/c20-15-3-1-14(2-4-15)19(13-21)7-11-24(12-8-19)17-6-10-23-18-16(17)5-9-22-18/h1-6,9-10H,7-8,11-13,21H2,(H,22,23)
• InChI Key: CTSIXMZOXYSMIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CN)C2=CC=C(C=C2)Cl)C3=C4C=CNC4=NC=C3

Description

4-Piperidinemethanamine,4-(4-chlorophenyl)-1-(1h-pyrrolo[2,3-b]pyridin-4-yl)- is a useful research compound. Its molecular formula is C19H21ClN4 and its molecular weight is 340.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Piperidinemethanamine,4-(4-chlorophenyl)-1-(1h-pyrrolo[2,3-b]pyridin-4-yl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Piperidinemethanamine,4-(4-chlorophenyl)-1-(1h-pyrrolo[2,3-b]pyridin-4-yl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of crude 4-[4-(4-chlorophenyl)-4-(1,3-dioxo-1,3-dihydroisoindol-2-ylmethyl)-piperidin-1-yl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (12.8 mg, 0.025 mmol) and water (1 mL) was irradiated in a microwave reactor (250 W) for 2 hrs at 180° C. The resulting suspension was filtered and the filtrate was concentrated. Preparative TLC gave the product (4 mg, 47%). LC-MS (LCT2) m/z 342 [M+H+], Rt 2.19 min.

Synthesis routes and methods II

Procedure details

A mixture of crude 4-[4-(4-chlorophenyl)-4-(1,3-dioxo-1,3-dihydroisoindol-2-ylmethyl)-piperidin-1-yl]-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid (12.8 mg, 0.025 mmol) and water (1 mL) was irradiated in a microwave reactor (250W) for 2 hrs at 180° C. The resulting suspension was filtered and the filtrate was concentrated. Preparative TLC gave the product (4 mg, 47%). LC-MS (LCT2) m/z 342 [M+H+], Rt 2.19 min.